Cas no 302967-79-9 (2-Thiazolamine,4-methyl-N-(2-methyl-2-propen-1-yl)-)

• Product Name: 2-Thiazolamine,4-methyl-N-(2-methyl-2-propen-1-yl)-
• CAS No: 302967-79-9
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 299376
• Update Time: 2024-01-28

2-Thiazolamine,4-methyl-N-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4-methyl-N-(2-methyl-2-propen-1-yl)-
• 2-Thiazolamine,4-methyl-N-(2-methyl-2-propenyl)- (9CI)
• 2-Thiazolamine,4-methyl-N-(2-methyl-2-propenyl)-(9CI)
• 2-Thiazolamine, 4-methyl-N-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C8H12N2S/c1-6(2)4-9-8-10-7(3)5-11-8/h5H,1,4H2,2-3H3,(H,9,10)
• InChI Key： JTSUJDHGOLTJQE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NCC(C)=C

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 252.0±43.0 °C(Predicted)
• PSA: 24.92
• LogP: 1.86140
• pka: 4.82±0.10(Predicted)